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Compound of Interest

Compound Name: Cobalt tricarbonyl nitrosyl

Cat. No.: B13735155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

cobalt tricarbonyl nitrosyl, Co(CO)₃NO. The information is curated for professionals in

research and development who require precise and reliable data for experimental design,

safety protocols, and material handling.

Core Physical and Chemical Identifiers
Cobalt tricarbonyl nitrosyl is an organocobalt compound recognized for its utility as a volatile

precursor for depositing cobalt metal and as a catalyst in organic synthesis.[1][2] It is a dark

red, volatile oil that is soluble in nonpolar solvents.[3]

Property Value

Molecular Formula C₃CoNO₄ / Co(CO)₃NO[4]

Molecular Weight 172.97 g/mol [1][4]

CAS Number 14096-82-3[4]

Appearance Dark red liquid/oil[1][2][3]

Quantitative Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13735155?utm_src=pdf-interest
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://www.benchchem.com/product/b13735155?utm_src=pdf-body
https://ereztech.com/cobalt-tricarbonyl-nitrosyl-cas-14096-82-3/
https://www.americanelements.com/cobalt-tricarbonyl-nitrosyl-14096-82-3
https://en.wikipedia.org/wiki/Cobalt_tricarbonyl_nitrosyl
https://www.strem.com/product/27-0500
https://ereztech.com/cobalt-tricarbonyl-nitrosyl-cas-14096-82-3/
https://www.strem.com/product/27-0500
https://www.strem.com/product/27-0500
https://ereztech.com/cobalt-tricarbonyl-nitrosyl-cas-14096-82-3/
https://www.americanelements.com/cobalt-tricarbonyl-nitrosyl-14096-82-3
https://en.wikipedia.org/wiki/Cobalt_tricarbonyl_nitrosyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13735155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative physical data for cobalt tricarbonyl
nitrosyl, critical for its application in various experimental and industrial settings.

Physical Property Value Conditions

Density 1.47 g/cm³[3][5][6] Standard state

Melting Point -1 °C / -1.1 °C[1][2][3] -

Boiling Point 50 °C[1][3][4] at 760 mmHg

48.6 °C[2] -

Vapor Pressure 91 mmHg[5] at 20 °C

100 Torr[7] at 25 °C

26 Torr[7] at 0 °C

Flash Point 48.6 °C - 55 °C[6][8] -

Solubility
Insoluble in water[2][8];

Soluble in nonpolar solvents[3]
-

Stability and Reactivity
Thermal Stability: The compound is stable under recommended storage conditions but

decomposes at temperatures exceeding 65°C.[5]

Sensitivity: It is sensitive to air and light.[4] It is stable when stored in the dark in sealed

containers.[5] Material decomposes slowly when in contact with moist air or water, liberating

carbon monoxide.[5]

Hazardous Reactions: It is incompatible with oxidizing agents.[5] Hazardous decomposition

products include cobalt, carbon monoxide, cobalt oxide, and nitrous oxide.[5]

Experimental Protocols
While specific, detailed third-party protocols for the determination of each physical property are

not readily available in the literature, the synthesis and characterization of cobalt tricarbonyl
nitrosyl are well-documented.
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a) Synthesis Protocol

Cobalt tricarbonyl nitrosyl is typically prepared by the reaction of dicobalt octacarbonyl with

nitric oxide.[3]

Reaction: Co₂(CO)₈ + 2 NO → 2 Co(CO)₃NO + 2 CO[3]

Procedure: This reaction involves treating a solution of dicobalt octacarbonyl in a suitable

nonpolar solvent with a stream of nitric oxide gas. The reaction progress can be monitored

by the color change and infrared spectroscopy to observe the disappearance of the starting

material's carbonyl stretching frequencies and the appearance of the product's characteristic

bands. The product is a volatile liquid and can be purified by vacuum distillation. Given the

toxicity and air sensitivity of the reactants and product, this synthesis must be conducted

under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox

techniques.[9]

b) Characterization Methods

The identity and purity of organometallic compounds like cobalt tricarbonyl nitrosyl are

confirmed using a suite of spectroscopic techniques.[9]

Infrared (IR) Spectroscopy: This is a crucial technique for characterizing metal carbonyl

nitrosyl complexes. The stretching frequencies of the CO and NO ligands are highly

informative. For Co(CO)₃NO, IR spectroscopy can confirm the presence of both carbonyl

and nitrosyl ligands and provide insights into the molecule's structure and bonding.[10]

Density Functional Theory (DFT) Calculations: Modern computational chemistry is used to

predict and confirm the vibrational frequencies observed in IR spectra, as well as to

determine the electronic structure and geometry of the molecule.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While not as central as IR for this

specific compound, techniques like ¹³C NMR could be used to characterize the carbonyl

ligands.[9]

Visualized Workflows and Relationships
a) Synthesis Workflow
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The following diagram illustrates the synthetic pathway for cobalt tricarbonyl nitrosyl from

dicobalt octacarbonyl.

Synthesis of Cobalt Tricarbonyl Nitrosyl

Dicobalt Octacarbonyl
Co₂(CO)₈

Reaction Vessel
(Inert Atmosphere)

Nitric Oxide
2 NO

Cobalt Tricarbonyl Nitrosyl
2 Co(CO)₃NO

Reaction

Carbon Monoxide
2 CO (byproduct)

Reaction

Click to download full resolution via product page

Caption: Synthetic route from dicobalt octacarbonyl to the target compound.

b) Properties and Handling Interrelationship

This diagram shows the logical connections between the physical properties of cobalt
tricarbonyl nitrosyl and the required safety and handling procedures.

Relationship between Properties and Handling

Physical Properties

Handling & Storage Requirements

High Volatility
(Vapor Pressure: 91 mmHg @ 20°C)

Use Fume Hood / Ventilated Area

Air & Light Sensitivity

Inert Atmosphere Handling
(Schlenk line / Glovebox) Store Cold (<5°C), Dark, Tightly Sealed

Toxicity
(Toxic if swallowed/inhaled)

Wear PPE
(Gloves, Goggles, Respirator) Store Locked Up

Liquid State
(MP: -1°C)

Store Tightly Sealed

Thermal Instability
(Decomposes >65°C)
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Caption: How physical properties dictate necessary handling and storage protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cobalt tricarbonyl nitrosyl | Tricarbonylnitrosylcobalt | Co(CO)3NO – Ereztech
[ereztech.com]

2. americanelements.com [americanelements.com]

3. Cobalt tricarbonyl nitrosyl - Wikipedia [en.wikipedia.org]

4. strem.com [strem.com]

5. gelest.com [gelest.com]

6. Cobalt tricarbonyl nitrosyl | CAS 14096-82-3 | Chemical-Suppliers [chemical-suppliers.eu]

7. gelest.com [gelest.com]

8. alfa-chemistry.com [alfa-chemistry.com]

9. chem.libretexts.org [chem.libretexts.org]

10. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Cobalt Tricarbonyl Nitrosyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13735155#physical-properties-of-cobalt-tricarbonyl-
nitrosyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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